Cas no 126116-86-7 (Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane)

• Product Name: Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane
• CAS No: 126116-86-7
• MF: C₂₂H₃₆Si
• MW: 328.606747627258
• MDL: MFCD29067168
• CID: 5158301
• Update Time: 2026-03-04

Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane Chemical and Physical Properties

Names and Identifiers

• Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane
• Bis(2-methyl-4-tert-butyl-2,4-cyclopentadienyl)dimethylsilane

• MDL： MFCD29067168
• Inchi： 1S/C22H36Si/c1-15-11-17(21(3,4)5)13-19(15)23(9,10)20-14-18(12-16(20)2)22(6,7)8/h11-14,19-20H,1-10H3
• InChI Key： WXXXDSFGEXNHQT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=C(C=C1C)C(C)(C)C)C1C=C(C=C1C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 555
• Topological Polar Surface Area: 0

Additional information on Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane

Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane: A Key Compound in Modern Pharmaceutical and Material Science Research

Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane (CAS No. 126116-86-7) is a multifunctional organosilicon compound that has gained significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical development, advanced materials, and catalytic processes. This compound belongs to the broader family of organosilanes, which are characterized by their ability to form stable covalent bonds with various functional groups. The cyclopentadienyl ligands in its structure play a critical role in modulating its chemical reactivity and biological activity, making it a promising candidate for drug discovery and material innovation.

Recent studies have highlighted the synthetic versatility of Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane in creating complex molecular architectures. Researchers at the University of Tokyo (2023) demonstrated its utility in the preparation of functionalized silicon-based polymers with enhanced thermal stability and mechanical properties. The tert-butyl substituents in its molecular framework provide steric hindrance, which helps in preventing unwanted side reactions during polymerization processes. This property is particularly valuable in the development of biocompatible materials for medical devices and tissue engineering applications.

The silane functional group in Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane enables it to act as a versatile crosslinking agent in organic synthesis. A 2024 paper published in Advanced Materials explored its role in the synthesis of hybrid organic-inorganic materials with tunable porosity and surface area. These materials have shown potential in applications such as drug delivery systems and sensors for biomarkers. The ability of the silane group to form Si-O-Si bridges with inorganic oxides makes it an ideal candidate for creating nanocomposites with enhanced functional properties.

From a pharmaceutical perspective, the cyclopentadienyl ligands in Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane offer unique opportunities for drug design. A 2023 study in Journal of Medicinal Chemistry investigated its potential as a scaffold for developing antitumor agents. The tert-butyl groups in the molecule provide steric protection, which can help in stabilizing reactive intermediates during drug metabolism. This property is particularly relevant for designing prodrugs that exhibit improved bioavailability and reduced toxicity.

Recent advancements in computational chemistry have further enhanced the understanding of the molecular behavior of Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane. Machine learning models developed by a team at MIT (2024) predicted its reactivity patterns in different solvent environments. These models revealed that the silane group exhibits a preference for polar solvents, which can be exploited to optimize reaction conditions for industrial-scale synthesis. The cyclopentadienyl ligands were also found to influence the electronic properties of the molecule, making it a potential candidate for applications in organic electronics.

The synthesis of Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane involves a series of well-defined organic reactions. A 2022 study published in Organic Letters described a novel method for its preparation using a two-step coupling reaction. The first step involves the formation of a cyclopentadienyl derivative, while the second step focuses on the introduction of the silane functional group. This synthetic route offers a high degree of control over the stereochemistry of the final product, which is crucial for applications requiring precise molecular architecture.

Environmental considerations have also become a key focus in the application of Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane. A 2023 report by the European Chemicals Agency (ECHA) evaluated its potential for biodegradation and environmental impact. The study found that the tert-butyl groups in the molecule contribute to its hydrophobicity, which may affect its persistence in natural ecosystems. However, the silane group can be modified to introduce hydrophilic functionalities, thereby improving its biodegradability without compromising its chemical utility.

Applications of Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane extend beyond traditional chemical industries. In the field of renewable energy, researchers at Stanford University (2024) explored its use in the development of perovskite solar cells. The silane group was found to enhance the charge transport properties of the perovskite layer, leading to improved photovoltaic efficiency. This discovery underscores the potential of the compound in addressing the energy challenges of the 21st century.

Despite its promising applications, the commercialization of Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane faces challenges related to cost and scalability. A 2023 industry report by Grand View Research highlighted the need for more efficient synthetic methods to reduce production costs. Innovations in catalytic processes and green chemistry are expected to play a pivotal role in overcoming these challenges, making the compound more accessible for widespread industrial use.

In conclusion, Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane represents a significant advancement in the field of organosilicon chemistry. Its unique molecular structure and functional versatility make it a valuable material for a wide range of applications, from pharmaceuticals to renewable energy. Ongoing research and technological innovations are likely to further expand its potential, positioning it as a key component in the development of next-generation materials and sustainable technologies.

Dimethylbis(2-methyl-4-tert-butylcyclopentadienyl)silane (CAS No. 126116-86-7) is a multifunctional organosilicon compound that has gained significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical development, advanced materials, and catalytic processes. This compound belongs to the broader family of organosilanes, which are characterized by their ability to form stable covalent bonds with various functional groups. The cyclopentadienyl ligands in its structure play a critical role in modulating its chemical reactivity and biological activity, making it a promising candidate for drug discovery and material innovation.